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(E)-[1-[2-(Diethylazaniumyl)ethyl]-4,5-dioxo-2-(4-propan-2-yloxyphenyl)pyrrolidin-3-ylidene]-phenylmethanolate (E)-[1-[2-(Diethylazaniumyl)ethyl]-4,5-dioxo-2-(4-propan-2-yloxyphenyl)pyrrolidin-3-ylidene]-phenylmethanolate
Brand Name: Vulcanchem
CAS No.: 613220-23-8
VCID: VC0356258
InChI: InChI=1S/C26H32N2O4/c1-5-27(6-2)16-17-28-23(19-12-14-21(15-13-19)32-18(3)4)22(25(30)26(28)31)24(29)20-10-8-7-9-11-20/h7-15,18,23,29H,5-6,16-17H2,1-4H3/b24-22+
SMILES: CCN(CC)CCN1C(C(=C(C2=CC=CC=C2)O)C(=O)C1=O)C3=CC=C(C=C3)OC(C)C
Molecular Formula: C26H32N2O4
Molecular Weight: 436.5g/mol

(E)-[1-[2-(Diethylazaniumyl)ethyl]-4,5-dioxo-2-(4-propan-2-yloxyphenyl)pyrrolidin-3-ylidene]-phenylmethanolate

CAS No.: 613220-23-8

Main Products

VCID: VC0356258

Molecular Formula: C26H32N2O4

Molecular Weight: 436.5g/mol

(E)-[1-[2-(Diethylazaniumyl)ethyl]-4,5-dioxo-2-(4-propan-2-yloxyphenyl)pyrrolidin-3-ylidene]-phenylmethanolate - 613220-23-8

CAS No. 613220-23-8
Product Name (E)-[1-[2-(Diethylazaniumyl)ethyl]-4,5-dioxo-2-(4-propan-2-yloxyphenyl)pyrrolidin-3-ylidene]-phenylmethanolate
Molecular Formula C26H32N2O4
Molecular Weight 436.5g/mol
IUPAC Name (4E)-1-[2-(diethylamino)ethyl]-4-[hydroxy(phenyl)methylidene]-5-(4-propan-2-yloxyphenyl)pyrrolidine-2,3-dione
Standard InChI InChI=1S/C26H32N2O4/c1-5-27(6-2)16-17-28-23(19-12-14-21(15-13-19)32-18(3)4)22(25(30)26(28)31)24(29)20-10-8-7-9-11-20/h7-15,18,23,29H,5-6,16-17H2,1-4H3/b24-22+
Standard InChIKey ZAKPYXVJGXPDBE-ZNTNEXAZSA-N
Isomeric SMILES CC[NH+](CC)CCN1C(/C(=C(/C2=CC=CC=C2)\[O-])/C(=O)C1=O)C3=CC=C(C=C3)OC(C)C
SMILES CCN(CC)CCN1C(C(=C(C2=CC=CC=C2)O)C(=O)C1=O)C3=CC=C(C=C3)OC(C)C
Canonical SMILES CC[NH+](CC)CCN1C(C(=C(C2=CC=CC=C2)[O-])C(=O)C1=O)C3=CC=C(C=C3)OC(C)C
PubChem Compound 5925489
Last Modified Nov 11 2021
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